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Compound of Interest

Compound Name: Nitrovin hydrochloride

Cat. No.: B8057501

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitrovin hydrochloride, a nitrofuran derivative once utilized as an antibacterial growth
promoter in livestock, presents a complex and incomplete toxicological profile. This technical
guide synthesizes the currently available safety data, highlighting significant data gaps in
critical endpoints such as acute toxicity, carcinogenicity, and reproductive toxicity. While
comprehensive quantitative data remains elusive in publicly accessible literature, existing
evidence points towards potential genotoxic effects and a mechanism of action involving the
induction of oxidative stress. This document aims to provide a thorough overview for
researchers, scientists, and drug development professionals by structuring the known
information, detailing the limited experimental findings, and visualizing the proposed molecular
interactions.

Chemical and Physical Properties

Nitrovin hydrochloride (CAS RN: 2315-20-0) is an organic compound with the molecular
formula C14H13CIN60O6.[1] It is described as an orange to dark brown solid.[1]
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Property Value Source
Molecular Formula C14H13CIN60O6 [1]
Molecular Weight 396.74 g/mol [1]
CAS Number 2315-20-0 [1]
Physical State Solid [1]
Color Orange to Dark Brown [1]
Solubility DMSO (Slightly) [1]

Toxicological Data Summary

A comprehensive review of publicly available safety data sheets reveals a significant lack of
guantitative toxicological information for Nitrovin hydrochloride. The following table
summarizes the status of key toxicological endpoints.
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Toxicological Endpoint Data Availability
Acute Toxicity

Oral No data available[1]
Dermal No data available[1]
Inhalation No data available[1]
Skin Corrosion/Irritation No data available[1]
Serious Eye Damage/Irritation No data available[1]
Respiratory or Skin Sensitization No data available[1]

Suspected of causing genetic defects (Muta. 2)

Germ Cell Mutagenicity 2]

Carcinogenicity Inadequate for evaluation[3]

Reproductive Toxicity No data available[1]

Specific Target Organ Toxicity (Single Exposure)  No data available[1]

Specific Target Organ Toxicity (Repeated ]
No data available[1]
Exposure)

Aspiration Hazard No data available[1]

Mechanism of Action and Known Biological Effects

Recent research has begun to elucidate the mechanism of action of Nitrovin, particularly in the
context of its antibacterial and potential anticancer activities. The primary proposed mechanism
involves the targeting of thioredoxin reductase 1 (TrxR1), a key enzyme in cellular redox
balance.

Nitrovin hydrochloride is reported to induce ROS-mediated non-apoptotic and apoptotic-like
cell death.[4] This activity is linked to its ability to inhibit TrxR1. The compound has
demonstrated anticancer activity in vitro, with IC50 values ranging from 1.31 to 6.60 uM for
various tumor and normal cells.[4]
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Leads to
Nitrovin Inhibits Thioredoxin Reductase 1 Increased Reactive Oxygen Induces Apoptotic & Non-Apoptotic
hydrochloride (TrxR1) Species (ROS) Cell Death

Historical Use

Livestock Feed Additive

Observed Effects

Pathological Organ Growth

Growth Promotion Antibacterial Activity (e.g., Liver)

Regulatory Outcome

Gemoval from Approved Additives)
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Toxicological Profile of Nitrovin Hydrochloride: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8057501#toxicological-profile-and-safety-data-of-
nitrovin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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